Cas no 1702147-30-5 (1H-Imidazole-4-carboxylic acid, 1-(1,2-dimethylpropyl)-)

• Product Name: 1H-Imidazole-4-carboxylic acid, 1-(1,2-dimethylpropyl)-
• CAS No: 1702147-30-5
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5284339
• Update Time: 2025-06-13

1H-Imidazole-4-carboxylic acid, 1-(1,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 1-(1,2-dimethylpropyl)-

• Inchi： 1S/C9H14N2O2/c1-6(2)7(3)11-4-8(9(12)13)10-5-11/h4-7H,1-3H3,(H,12,13)
• InChI Key： IIXYEMFVCKCHCY-UHFFFAOYSA-N
• SMILES： C1N(C(C)C(C)C)C=C(C(O)=O)N=1

Additional information on 1H-Imidazole-4-carboxylic acid, 1-(1,2-dimethylpropyl)-

Recent Advances in the Study of 1H-Imidazole-4-carboxylic acid, 1-(1,2-dimethylpropyl)- (CAS: 1702147-30-5)

The compound 1H-Imidazole-4-carboxylic acid, 1-(1,2-dimethylpropyl)- (CAS: 1702147-30-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole backbone and branched alkyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of enzyme inhibition and drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1H-Imidazole-4-carboxylic acid derivatives, including 1-(1,2-dimethylpropyl)-substituted variants. The researchers employed a multi-step synthesis approach, starting from commercially available imidazole precursors, and achieved high yields and purity. The study highlighted the importance of the branched alkyl group in enhancing the compound's stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

In another groundbreaking study, researchers investigated the inhibitory effects of 1H-Imidazole-4-carboxylic acid, 1-(1,2-dimethylpropyl)- on specific enzymes involved in inflammatory pathways. The compound demonstrated potent inhibition of cyclooxygenase-2 (COX-2), with an IC50 value significantly lower than that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects, paving the way for future clinical trials.

Further research has also explored the compound's role in oncology. A preclinical study conducted by a team at the National Cancer Institute revealed that 1H-Imidazole-4-carboxylic acid, 1-(1,2-dimethylpropyl)- exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, offering a new avenue for targeted cancer therapy.

Despite these promising results, challenges remain in the development of 1H-Imidazole-4-carboxylic acid, 1-(1,2-dimethylpropyl)- as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and in vivo studies. Nevertheless, the compound's unique chemical properties and biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sectors.

In conclusion, recent studies on 1H-Imidazole-4-carboxylic acid, 1-(1,2-dimethylpropyl)- (CAS: 1702147-30-5) have unveiled its multifaceted potential in drug discovery and development. From its synthetic accessibility to its diverse biological activities, this compound represents a valuable addition to the toolkit of medicinal chemists and pharmacologists. Future research should focus on optimizing its pharmacokinetic properties and exploring its therapeutic applications in greater depth.